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Abstract

This technical guide provides an in-depth exploration of 4-Fluoro-2-methoxy-3-
methylbenzoic acid, a substituted aromatic carboxylic acid of interest in medicinal chemistry
and materials science. While not as extensively documented in public databases as some of its
isomers, this guide consolidates available information on its chemical identity, physicochemical
properties, and potential synthetic routes. By examining related compounds and citing
established chemical principles, this document offers a foundational understanding for
researchers and developers working with this and similar molecular scaffolds.

Chemical Identity and Structure

4-Fluoro-2-methoxy-3-methylbenzoic acid is a polysubstituted benzoic acid derivative. Its
unique substitution pattern, featuring a fluorine atom, a methoxy group, and a methyl group on
the benzene ring, offers a distinct electronic and steric profile that can be leveraged in the
design of novel molecules.
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Key ldentifiers:

Identifier Value Source

] 4-Fluoro-2-methoxy-3-
Chemical Name ) )
methylbenzoic acid

CAS Number 1301718-06-8 [1]

Molecular Formula CoHoFO3 [1]
COC1=C(C(F)=CC=C1C(0)=0

SMILES C [1]

Not available in PubChem as
PubChem CID
of the latest update.

It is important to note that while a CAS number has been assigned and the compound is
available from commercial suppliers, a dedicated PubChem Compound ID (CID) has not been
found. Researchers should exercise due diligence in confirming the identity and purity of this
compound from their chosen source.

Molecular Structure:

The structure of 4-Fluoro-2-methoxy-3-methylbenzoic acid, as determined from its SMILES
string, is depicted below.

Caption: 2D structure of 4-Fluoro-2-methoxy-3-methylbenzoic acid.

Physicochemical Properties

The physicochemical properties of a compound are critical in determining its suitability for
various applications, including its solubility, reactivity, and pharmacokinetic profile in drug
development.

Predicted Physicochemical Properties:
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Property Value Notes

Molecular Weight 184.16 g/mol [1]

Predicted; indicates moderate
XLogP3 19 . I
lipophilicity.

From the carboxylic acid
Hydrogen Bond Donor Count 1

group.
Hydrogen Bond Acceptor 3 From the carbonyl oxygen,
Count methoxy oxygen, and fluorine.

The C-C bond of the carboxylic
Rotatable Bond Count 2 acid and the C-O bond of the
methoxy group.

These predicted values suggest that 4-Fluoro-2-methoxy-3-methylbenzoic acid possesses
drug-like properties according to Lipinski's rule of five, making it an attractive scaffold for
medicinal chemistry programs.

Synthesis and Experimental Protocols

While specific, peer-reviewed synthesis protocols for 4-Fluoro-2-methoxy-3-methylbenzoic
acid are not readily available in the searched literature, a plausible synthetic route can be
proposed based on established organic chemistry reactions and the synthesis of structurally
similar compounds.

Proposed Retrosynthetic Analysis:

A logical approach to the synthesis would involve the construction of the substituted benzene
ring followed by the introduction or modification of the carboxylic acid group.

aaaaaaaaaaaaaaaaaaaaaaaaaaaaaa ) r-Haack or Duft reaction) S -Fluoro-2-methoxy-3-methylbenzoic acid

Click to download full resolution via product page
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Caption: Proposed retrosynthetic pathway for 4-Fluoro-2-methoxy-3-methylbenzoic acid.
Exemplary Synthetic Protocol (Hypothetical):

The following protocol is a hypothetical, multi-step synthesis based on common organic
transformations. It is crucial that this protocol is validated and optimized in a laboratory setting.

Step 1: Synthesis of 1-Bromo-4-fluoro-2-methoxy-3-methylbenzene

o Starting Material: Begin with a commercially available, appropriately substituted aniline, for
example, 4-fluoro-2-methoxy-3-methylaniline.

o Diazotization: Dissolve the aniline in an aqueous solution of a strong acid (e.g., HBr). Cool
the solution to 0-5 °C in an ice bath.

e Add a solution of sodium nitrite (NaNO2) dropwise while maintaining the low temperature to
form the diazonium salt.

o Sandmeyer Reaction: In a separate flask, prepare a solution of copper(l) bromide (CuBr) in
HBr.

e Slowly add the cold diazonium salt solution to the CuBr solution. Nitrogen gas will evolve.

» Allow the reaction to warm to room temperature and then heat gently to ensure complete
reaction.

o Work-up: After cooling, extract the product with an organic solvent (e.g., diethyl ether or ethyl
acetate). Wash the organic layer with water and brine, then dry over anhydrous sodium
sulfate.

 Purification: Remove the solvent under reduced pressure. The crude product can be purified
by column chromatography on silica gel.

Step 2: Formylation to 4-Fluoro-2-methoxy-3-methylbenzaldehyde

e Grignard Formation: React the aryl bromide from Step 1 with magnesium turnings in
anhydrous THF to form the Grignard reagent.
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o Formylation: Cool the Grignard reagent to O °C and add N,N-dimethylformamide (DMF)
dropwise.

» Hydrolysis: Quench the reaction by the slow addition of an acidic aqueous solution (e.g., 1 M
HCI).

» Work-up and Purification: Extract the aldehyde with an organic solvent, wash, dry, and purify
by column chromatography.

Step 3: Oxidation to 4-Fluoro-2-methoxy-3-methylbenzoic Acid

o Oxidation: Dissolve the aldehyde from Step 2 in a suitable solvent like acetone or a mixture
of t-butanol and water.

e Add an oxidizing agent such as potassium permanganate (KMnOa) or Jones reagent (CrOs
in sulfuric acid) at a controlled temperature.

» Monitor the reaction by thin-layer chromatography (TLC) until the starting material is
consumed.

o Work-up: Quench any excess oxidant. If using KMnOza, filter off the manganese dioxide.
Acidify the aqueous solution to precipitate the carboxylic acid.

 Purification: Collect the solid product by filtration, wash with cold water, and dry.
Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed for
further purification.

Applications and Research Interest

Substituted benzoic acids are valuable building blocks in several areas of research and
development.

¢ Medicinal Chemistry: The structural motifs present in 4-Fluoro-2-methoxy-3-methylbenzoic
acid are found in various biologically active molecules. The fluorine atom can enhance
metabolic stability and binding affinity, while the methoxy and methyl groups can modulate
lipophilicity and steric interactions with biological targets. Analogues of this compound could
be explored as inhibitors of enzymes or ligands for receptors. For instance, similar
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fluorinated benzoic acids serve as key intermediates in the synthesis of active
pharmaceutical ingredients (APISs).[2]

o Materials Science: Aromatic carboxylic acids are used in the synthesis of polymers, metal-
organic frameworks (MOFs), and liquid crystals. The specific substitution pattern of this
compound could lead to materials with unique electronic and physical properties.

Conclusion

4-Fluoro-2-methoxy-3-methylbenzoic acid represents a chemical entity with significant
potential for further investigation in both academic and industrial research. While its public
documentation is currently limited, this guide provides a foundational framework for
understanding its properties and potential synthesis. The unique combination of functional
groups on the aromatic ring makes it a promising scaffold for the development of novel
pharmaceuticals and advanced materials. As with any chemical research, all experimental work
should be conducted with appropriate safety precautions and after a thorough review of
relevant literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-fluoro-2-methoxy-3-methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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